Cas no 518357-45-4 (Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-)
518357-45-4 structure
Product Name:Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
CAS No:518357-45-4
MF:C8H9ClFN
MW:173.615164518356
CID:1574901
PubChem ID:20784834
Update Time:2025-04-21
Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
- 518357-45-4
- 4-Chloro-2-fluoro-6-methylbenzylamine
- SCHEMBL5952499
-
- Inchi： 1S/C8H9ClFN/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3H,4,11H2,1H3
- InChI Key： JRJUULPFOJZUAJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(CN)=C(C)C=1)F
Computed Properties
- Exact Mass: 173.04087
- Monoisotopic Mass: 173.0407551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011480-250mg |
4-Chloro-2-fluoro-6-methylbenzylamine |
518357-45-4 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010011480-500mg |
4-Chloro-2-fluoro-6-methylbenzylamine |
518357-45-4 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A010011480-1g |
4-Chloro-2-fluoro-6-methylbenzylamine |
518357-45-4 | 97% | 1g |
$1549.60 | 2023-09-01 |
Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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